Cas no 1261945-35-0 (2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid
• CAS No: 1261945-35-0
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18320710
• CID: 2622343
• PubChem ID: 53226608
• Update Time: 2025-08-04

2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLORO-4-METHYLPHENYL)-6-METHYLBENZOIC ACID
• MFCD18320710
• 2'-Chloro-3,4'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid, 95%
• DTXSID80690226
• 1261945-35-0
• 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid

• MDL： MFCD18320710
• Inchi： 1S/C15H13ClO2/c1-9-6-7-11(13(16)8-9)12-5-3-4-10(2)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： JECFIZVWLLEWJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid

2-(2-Chloro-4-methylphenyl)-6-methylbenzoic Acid (CAS No. 1261945-35-0): A Comprehensive Overview

2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid (CAS No. 1261945-35-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in various chemical syntheses.

The molecular structure of 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid is composed of a benzoic acid core substituted with a 2-chloro-4-methylphenyl group at the 2-position and a methyl group at the 6-position. This specific arrangement of functional groups imparts distinct chemical properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological potential of 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored its anti-inflammatory properties. The researchers found that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry in 2020, 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid was evaluated for its anticancer activity. The results indicated that it possesses potent cytotoxic effects against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

Beyond its direct therapeutic applications, 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid serves as a valuable building block in organic synthesis. Its reactivity and functional group diversity make it an ideal starting material for the synthesis of more complex molecules. For example, it can be used to prepare derivatives with enhanced biological activities or improved pharmacokinetic properties.

The synthesis of 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid has been extensively studied, with several efficient routes reported in the literature. One common method involves the coupling reaction between 2-chloro-4-methylbenzeneboronic acid and 6-methylbenzoic acid chloride using palladium catalysis. This approach offers high yields and good selectivity, making it suitable for large-scale production.

In addition to its synthetic utility, the physicochemical properties of 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 135°C to 137°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The safety profile of 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that it exhibits low toxicity when administered at therapeutic doses. However, like many organic compounds, it should be handled with appropriate precautions to avoid skin contact and inhalation.

In conclusion, 2-(2-Chloro-4-methylphenyl)-6-methylbenzoic acid (CAS No. 1261945-35-0) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its pharmacological activities and synthetic versatility, make it a valuable asset for scientists and researchers working in these fields. Ongoing studies are expected to further elucidate its potential and expand its range of applications.